Cas no 81646-13-1 (docosyl-trimethyl-azanium; sulfonatooxymethane)

docosyl-trimethyl-azanium; sulfonatooxymethane structure
81646-13-1 structure
Product Name:docosyl-trimethyl-azanium; sulfonatooxymethane
CAS No:81646-13-1
MF:C26H57NO4S
MW:479.800087690353
CID:721603
Update Time:2024-01-24

docosyl-trimethyl-azanium; sulfonatooxymethane Chemical and Physical Properties

Names and Identifiers

    • docosyl(trimethyl)azanium,methyl sulfate
    • docosyltrimethylammonium methyl sulphate
    • 5SHP745C61
    • behenetrimonium methosulfate
    • Behentrimonium methosulfate
    • behentrimonium methosulphate
    • Behenyl trimethyl ammonium methosulfate
    • behenyl trimethyl ammonium methyl sulfate
    • docosyltrimethylammonium methosulfate
    • docosyl-trimethyl-ammonium,methyl sulfate
    • Docosyl-trimethyl-ammonium,Methylsulfat
    • docosyl-trimethyl-azanium
    • EINECS 279-791-1
    • sulfonatooxymethane
    • UNII-5SHP745C61
    • Docosyltrimethylammonium methyl sulfate
    • 1-Docosanaminium, N,N,N-trimethyl-, methyl sulfate (9CI)
    • Behenyltrimethylammonium methosulfate
    • Behenyltrimethylammonium methyl sulfate
    • Incroquat BTQ 25C
    • Varisoft BTMS
    • docosyl-trimethyl-azanium; sulfonatooxymethane
    • Inchi: 1S/C25H54N.CH4O4S/c1-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24-25-26(2,3)4;1-5-6(2,3)4/h5-25H2,1-4H3;1H3,(H,2,3,4)/q+1;/p-1
    • InChI Key: QIVLQXGSQSFTIF-UHFFFAOYSA-M
    • SMILES: O=S(OC)([O-])=O.CCCCCCCCCCCCCCCCCCCCCC[N+](C)(C)C

Computed Properties

  • Exact Mass: 479.40100

Experimental Properties

  • PSA: 74.81000
  • LogP: 8.68830
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